Cas no 2755723-37-4 (5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine)

• Product Name: 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine
• CAS No: 2755723-37-4
• MF: C₁₆H₁₃FN₂OS
• MW: 300.35
• CID: 5080864
• Update Time: 2026-03-01

5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine

• Inchi： 1S/C16H13FN2OS/c17-13-7-6-12(15-9-19-16(18)21-15)8-14(13)20-10-11-4-2-1-3-5-11/h1-9H,10H2,(H2,18,19)
• InChI Key： UPXRSXRLVOAXBR-UHFFFAOYSA-N
• SMILES： O(C1=C(C=CC(C2SC(N)=NC=2)=C1)F)CC1C=CC=CC=1

Additional information on 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine

5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine (CAS No. 2755723-37-4): A Comprehensive Overview

5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine (CAS No. 2755723-37-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and benzyloxy-fluorophenyl moieties, exhibits promising potential in various applications, particularly in drug discovery and development. In this article, we delve into its chemical properties, synthesis, applications, and current market trends, while addressing frequently asked questions and emerging research interests.

The molecular structure of 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine features a thiazole ring linked to a 4-fluorophenyl group substituted with a benzyloxy moiety at the 3-position. This structural arrangement imparts unique electronic and steric properties, making it a valuable scaffold in the design of bioactive molecules. Researchers have explored its role as a kinase inhibitor, with studies suggesting its potential in targeting specific enzymes involved in cellular signaling pathways.

One of the most searched questions regarding 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine is its application in cancer research. Recent studies highlight its ability to modulate key pathways implicated in tumor growth, making it a candidate for further investigation in oncology. Additionally, its fluorinated aromatic component enhances its metabolic stability, a critical factor in drug design. This aligns with the growing demand for fluorinated pharmaceuticals, a trending topic in the pharmaceutical industry.

The synthesis of 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine typically involves multi-step organic reactions, including aryl coupling and heterocycle formation. Researchers often employ palladium-catalyzed cross-coupling reactions to achieve high yields and purity. The compound's CAS No. 2755723-37-4 serves as a unique identifier, facilitating its procurement and regulatory compliance in research settings. Its availability from specialized chemical suppliers has made it accessible for academic and industrial labs worldwide.

Beyond its pharmacological potential, 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine is also studied for its material science applications. Its conjugated system and electron-rich thiazole ring make it a candidate for organic electronic devices, such as OLEDs and sensors. This dual utility in both life sciences and materials science underscores its versatility and broad appeal.

Market trends indicate a rising interest in thiazole derivatives, driven by their diverse biological activities and industrial applications. The demand for 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine is expected to grow, particularly in regions with robust pharmaceutical and biotechnology sectors. Researchers and manufacturers are increasingly focusing on scalable synthesis methods to meet this demand while maintaining cost-effectiveness.

In conclusion, 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine (CAS No. 2755723-37-4) represents a compelling subject of study due to its multifaceted applications and structural novelty. Its role in drug discovery, material science, and fluorinated compound research positions it at the forefront of modern chemical innovation. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing global health and technological challenges.